1-(2-Hydroxy-2-phenylethyl)-1-methylazepanium
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Overview
Description
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-(2-Hydroxy-2-phenylethyl)-1-methylazepanium typically involves the reaction of 2-phenylethanol with a suitable azepane derivative under specific conditions. One common method involves the use of a strong base, such as sodium hydride, to deprotonate the hydroxyl group of 2-phenylethanol, followed by nucleophilic substitution with an azepane derivative .
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using continuous flow reactors. These reactors allow for precise control of reaction conditions, such as temperature, pressure, and reactant concentrations, ensuring high yield and purity of the final product .
Chemical Reactions Analysis
Types of Reactions
1-(2-Hydroxy-2-phenylethyl)-1-methylazepanium undergoes various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.
Reduction: The compound can be reduced to form a corresponding amine.
Substitution: The phenylethyl group can undergo electrophilic or nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are commonly used.
Substitution: Reagents like halogens (Cl₂, Br₂) and nucleophiles (NH₃, OH⁻) are used under appropriate conditions.
Major Products Formed
Oxidation: Formation of ketones or aldehydes.
Reduction: Formation of primary or secondary amines.
Substitution: Formation of substituted phenylethyl derivatives.
Scientific Research Applications
1-(2-Hydroxy-2-phenylethyl)-1-methylazepanium has several scientific research applications:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Studied for its potential effects on biological systems, including enzyme inhibition and receptor binding.
Medicine: Investigated for its potential therapeutic effects, such as analgesic and anti-inflammatory properties.
Industry: Utilized in the production of specialty chemicals and materials
Mechanism of Action
The mechanism of action of 1-(2-Hydroxy-2-phenylethyl)-1-methylazepanium involves its interaction with specific molecular targets, such as enzymes and receptors. The compound may bind to these targets, altering their activity and leading to various biological effects. For example, it may inhibit certain enzymes or activate specific receptors, resulting in therapeutic effects .
Comparison with Similar Compounds
Similar Compounds
1-(2-Hydroxy-2-phenylethyl)-1-methylpyrrolidinium: Similar structure but with a pyrrolidinium ring instead of an azepanium ring.
N-(2-Hydroxy-2-phenylethyl)cytisine: Contains a cytisine moiety with a hydroxy-phenylethyl group.
Fentanyl Analogues: Compounds with structural similarities to fentanyl, often used in medicinal chemistry.
Uniqueness
1-(2-Hydroxy-2-phenylethyl)-1-methylazepanium is unique due to its specific azepanium ring structure, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications .
Properties
Molecular Formula |
C15H24NO+ |
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Molecular Weight |
234.36 g/mol |
IUPAC Name |
2-(1-methylazepan-1-ium-1-yl)-1-phenylethanol |
InChI |
InChI=1S/C15H24NO/c1-16(11-7-2-3-8-12-16)13-15(17)14-9-5-4-6-10-14/h4-6,9-10,15,17H,2-3,7-8,11-13H2,1H3/q+1 |
InChI Key |
XVHCXMDEIPVAEH-UHFFFAOYSA-N |
Canonical SMILES |
C[N+]1(CCCCCC1)CC(C2=CC=CC=C2)O |
Origin of Product |
United States |
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